Cas no 4812-25-3 (2-Nonene, 2-nitro-)

• Product Name: 2-Nonene, 2-nitro-
• CAS No: 4812-25-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 332089
• PubChem ID: 20953
• Update Time: 2025-04-19

2-Nonene, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Nonene, 2-nitro-
• 2-NITRO-2-NONENE
• 2-nitronon-2-ene
• (2Z)-2-Nitro-2-nonene
• 2-nonene, 2-nitro-, (2Z)-
• DTXSID201032307
• 2-nitro-non-2-ene
• 4812-25-3

• Inchi： 1S/C9H17NO2/c1-3-4-5-6-7-8-9(2)10(11)12/h8H,3-7H2,1-2H3
• InChI Key： RATQMHARHJEZIR-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)=CCCCCCC)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 3.9

Experimental Properties

• Density: 0.9644 (estimate)
• Boiling Point: 271.23°C (rough estimate)
• Flash Point: 92.1°C
• Refractive Index: 1.4513 (estimate)
• PSA: 43.14